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Compound of Interest

2-Cyano-2'-morpholinomethyl
Compound Name:

benzophenone
CAS No.: 898750-05-5
Cat. No.: B1613701
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Product Code: CMB-8750 | CAS: 898750-05-5 Document Type: Technical Handling &
Troubleshooting Guide Version: 2.4 (Current)

Product Overview & Chemical Identity

2-Cyano-2'-morpholinomethyl benzophenone is a specialized disubstituted benzophenone
intermediate. It features a nitrile (cyano) group at the ortho position of one phenyl ring and a
morpholinomethyl moiety at the ortho position of the second phenyl ring. This unique
substitution pattern makes it a critical scaffold in the synthesis of fused heterocycles (e.g.,
isoquinolines, phthalazines) and bioactive small molecules targeting kinase pathways or
inflammation.
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Property Specification

Molecular Formula C19H18N202

Molecular Weight 306.36 g/mol

Appearance Off-white to pale yellow solid

Soluble in DMSO, DCM, Chloroform; Sparingly

Solubilit
y soluble in Methanol

Purity (HPLC) 97%

Storage & Stability Protocols

Rationale: The morpholine nitrogen is basic, making the compound susceptible to salt
formation with atmospheric CO:z or acidic vapors. The benzophenone core is generally stable,
but the cyano group can undergo slow hydrolysis under humid, acidic conditions.

Primary Storage Directive

o Temperature: Store at 2—8°C (Refrigerated). Long-term storage (>6 months) is best at -20°C.
o Atmosphere: Hygroscopic potential. Store under inert gas (Argon or Nitrogen).

o Container: Amber glass vials with Teflon-lined caps to prevent UV degradation and moisture
ingress.

Stability Validation (Self-Check)

Before use, visually inspect the compound.
e Pass: Free-flowing off-white powder.

 Fail: Clumping, sticky texture, or deep yellow/orange discoloration (indicates oxidation or
hydrolysis).

Handling & Safety (E-E-A-T)
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Expertise Note: While benzophenones are often photo-stable, the benzylic amine
(morpholinomethyl) is prone to oxidation. Always handle in a fume hood.

Personal Protective Equipment (PPE)

o Respiratory: N95 or P100 respirator if dust generation is likely.
 Skin: Nitrile gloves (min thickness 0.11 mm). Breakthrough time >480 min.

e Eyes: Chemical safety goggles.

Emergency Response

¢ Inhalation: Move to fresh air. The morpholine moiety can cause respiratory irritation.[1]

o Skin Contact: Wash with soap and water.[2][3] Do not use alcohol immediately, as it may
increase transdermal absorption.

Experimental Protocols & Workflows
Protocol A: Standard Solubilization for Biological
Assays

Goal: Create a stable 10 mM stock solution in DMSO without precipitation.

Calculate: Weigh 3.06 mg of compound.

e Solvent: Add 1.0 mL of anhydrous DMSO (Grade

99.9%).

e Mixing: Vortex for 30 seconds. If particulates remain, sonicate at 40 kHz for 2 minutes at
room temperature.

e QC Check: Inspect against a light source. Solution must be optically clear.

o Storage: Aliquot into 50

L volumes and freeze at -20°C. Do not freeze-thaw more than 3 times.
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Protocol B: QC Analysis via HPLC

Use this method to verify purity before critical synthesis steps.
e Column: C18 Reverse Phase (e.g., Agilent Zorbax, 4.6 x 150 mm, 5
m)
» Mobile Phase A: Water + 0.1% TFA
» Mobile Phase B: Acetonitrile + 0.1% TFA
» Gradient: 10% B to 90% B over 20 minutes.
e Detection: UV at 254 nm (Benzophenone absorption) and 220 nm (Amide/Nitrile).

Visualizations
Figure 1: Solubilization & Handling Workflow

This diagram illustrates the critical decision paths for preparing stock solutions to avoid
degradation.
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Caption: Decision tree for preparing stable stock solutions. Note the critical equilibration step to
prevent condensation.

Figure 2: Potential Reactivity & Degradation Pathways

Understanding the chemical fate of the molecule helps in troubleshooting synthesis failures.
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Caption: Mechanistic pathways showing degradation risks (Red) and synthetic utility (Green).

Troubleshooting & FAQs
Troubleshooting Guide
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Symptom Probable Cause Corrective Action

Discard solution. Use fresh

) Oxidation of the morpholine anhydrous DMSO. Ensure
Solution turns yellow ) ) ] ] ]
nitrogen (N-oxide formation). headspace is purged with
Argon.

Dilute stock slowly into media

L ) "Crash-out" effect due to low with rapid stirring. Keep final
Precipitation in media = ]
agueous solubility. DMSO concentration < 0.5%.
[4]

Ensure reagents are dry.[1][5]

Cyano group hydrolysis or [6][7] If using Lewis acids,
Low Yield in Synthesis interference from the basic account for coordination to the
morpholine. morpholine nitrogen (add

excess Lewis acid).

Hydrolysis of the nitrile to Check water content of

Extra Peak in HPLC amide ( solvents. Store compound in a

) desiccator.

Frequently Asked Questions

Q1: Can I use this compound in cell culture assays? A: Yes, but solubility is the limiting factor.
The morpholine group aids solubility compared to pure benzophenones, but you must validate
the final concentration. We recommend a maximum of 100

M in aqueous media with 0.1% DMSO.

Q2: Is the cyano group reactive under standard storage conditions? A: It is stable at neutral pH.
However, exposure to strong acids or bases in the presence of moisture will convert the nitrile
to an amide or carboxylic acid [1].

Q3: Why does the MSDS list it as an irritant? A: Like many morpholine derivatives and
benzophenones, it can cause contact dermatitis and respiratory irritation. The morpholine
moiety is a known skin and eye irritant [2].
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Q4: | see two spots on my TLC. Is it impure? A: Not necessarily. The basic morpholine nitrogen
can cause "streaking"” on silica gel. Add 1% Triethylamine (TEA) to your eluent to sharpen the
spots. If two distinct spots persist, check for the hydrolysis product (amide).
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Disclaimer: This guide is for research use only. Users must perform their own risk assessment
before handling hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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